![molecular formula C30H25NO11 B1262414 Citreamicin epsilon](/img/structure/B1262414.png)
Citreamicin epsilon
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Overview
Description
Citreamicin epsilon is a natural product found in Streptomyces caelestis and Streptomyces vinaceus with data available.
Scientific Research Applications
Antibacterial Activity
Citreamicin epsilon demonstrates potent activity against Gram-positive pathogens, including multidrug-resistant Staphylococcus aureus (MDRSA). It is particularly effective, with minimal inhibitory concentration (MIC) values of less than 1 microgram/mL against various resistant strains. These findings were a result of studies conducted using extracts from Streptomyces vinaceus, further analyzed through chromatography, NMR, and mass spectroscopy techniques (Hopp et al., 2008).
Antitumor Effects
This compound has shown significant potential as an antitumor agent. In a cytotoxicology study, its two diastereomers, this compound A and B, exhibited different apoptotic effects on PtK2 cells. The study utilized iTRAQ-based quantitative proteomic analysis to explore the mechanism of cytotoxicity, highlighting the role of the nuclear transcription factor κB (NF-κB) pathway in the process (Liu et al., 2020).
Induction of Apoptosis in Cancer Cells
Further research on this compound revealed its potency in inducing apoptosis in cancer cells, specifically HeLa (cervical cancer) and HepG2 (hepatic carcinoma) cells. The apoptosis was confirmed to occur via the activation of caspase-3 and was associated with an increase in reactive oxygen species (ROS) within the cells (Liu et al., 2013).
Antifungal Activity
This compound also possesses significant antifungal properties. Its genome-based analysis in Streptomyces caelestis revealed its effectiveness against plant pathogenic fungi. The study identified a citreamicin gene cluster responsible for its biosynthesis, underlining its role in inhibiting fungal growth (Liu et al., 2019).
properties
Molecular Formula |
C30H25NO11 |
---|---|
Molecular Weight |
575.5 g/mol |
IUPAC Name |
3,18,25,29-tetrahydroxy-7-(hydroxymethyl)-24-methoxy-7,10-dimethyl-9,20-dioxa-6-azaheptacyclo[15.12.0.02,14.04,12.06,10.019,28.021,26]nonacosa-1(17),2,4(12),13,18,21(26),22,24,28-nonaene-5,8,27-trione |
InChI |
InChI=1S/C30H25NO11/c1-29(10-32)28(39)42-30(2)9-12-8-11-4-5-13-18(16(11)23(35)17(12)27(38)31(29)30)24(36)20-25(37)19-14(41-26(20)21(13)33)6-7-15(40-3)22(19)34/h6-8,32-36H,4-5,9-10H2,1-3H3 |
InChI Key |
FJAZFAHKUIAABK-UHFFFAOYSA-N |
Canonical SMILES |
CC12CC3=C(C(=C4C(=C3)CCC5=C4C(=C6C(=C5O)OC7=C(C6=O)C(=C(C=C7)OC)O)O)O)C(=O)N1C(C(=O)O2)(C)CO |
synonyms |
citreamicin epsilon |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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